![molecular formula C20H23F2N3O B2602297 2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one CAS No. 2097912-67-7](/img/structure/B2602297.png)
2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
Overview
Description
The compound “2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one” is a complex organic molecule. It contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms . Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of this compound is complex, involving a piperidine ring and a cyclopenta[c]pyridazin-3-one group. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The specific structure of this compound would require further analysis using techniques such as NMR or X-ray crystallography .Scientific Research Applications
Antimicrobial Activity
ICC19937 exhibits potential as an antimicrobial agent. In the active site region of certain proteins, such as oxidoreductase 1XDQ and 3QLS, specific amino acids play crucial roles in antibacterial and antifungal activities . Further research could explore its efficacy against specific pathogens.
Anti-Inflammatory and Analgesic Properties
Derivatives of ICC19937 have demonstrated anti-inflammatory and analgesic effects. Notably, compounds like (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide exhibit promising activity . These findings suggest potential therapeutic applications.
Chemical Synthesis and Derivatives
ICC19937 serves as a starting point for chemical synthesis. Researchers have developed novel N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using ICC19937 as a precursor. These derivatives show promise in various applications .
Pharmaceutical Testing
ICC19937 is used as a reference standard in pharmaceutical testing. Its high quality ensures accurate results in drug development and validation processes .
Future Directions
Piperidine derivatives, such as the compound , continue to be an important area of research in the pharmaceutical industry . Future directions may include the development of new synthesis methods, the discovery of new biological applications, and the design of new drugs based on piperidine derivatives .
properties
IUPAC Name |
2-[[1-[(3,5-difluorophenyl)methyl]piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23F2N3O/c21-17-8-15(9-18(22)11-17)12-24-6-4-14(5-7-24)13-25-20(26)10-16-2-1-3-19(16)23-25/h8-11,14H,1-7,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYDWZQIOQYKOIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)CC4=CC(=CC(=C4)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23F2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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